Cas no 91069-74-8 (1,3-Benzodioxole, 5-(1-hexenyl)-)

• Product name: 1,3-Benzodioxole, 5-(1-hexenyl)-
• CAS No: 91069-74-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 749471
• PubChem ID: 71327941

1,3-Benzodioxole, 5-(1-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(1-hexenyl)-
• 5-hex-1-enyl-1,3-benzodioxole
• 5-(HEX-1-EN-1-YL)-2H-1,3-BENZODIOXOLE
• DTXSID10756945
• 91069-74-8

• Inchi： InChI=1S/C13H16O2/c1-2-3-4-5-6-11-7-8-12-13(9-11)15-10-14-12/h5-9H,2-4,10H2,1H3
• InChI Key： VZZIATCBYPIDIR-UHFFFAOYSA-N
• SMILES： CCCCC=CC1=CC2=C(C=C1)OCO2

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 4.6